(R)-10-Monohydroxy-10,11-dihydro Carbamazepine O-β-D-Glucuronide Sodium Salt
(R)-10-Monohydroxy-10,11-dihydro Carbamazepine O-β-D-Glucuronide Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
104746-01-2
VCID:
VC0128691
InChI:
InChI=1S/C21H22N2O8.Na/c22-21(29)23-12-7-3-1-5-10(12)9-14(11-6-2-4-8-13(11)23)30-20-17(26)15(24)16(25)18(31-20)19(27)28;/h1-8,14-18,20,24-26H,9H2,(H2,22,29)(H,27,28);/q;+1/p-1/t14-,15+,16+,17-,18+,20-;/m1./s1
SMILES:
C1C(C2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N)OC4C(C(C(C(O4)C(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C21H21N2NaO8
Molecular Weight:
452.395
(R)-10-Monohydroxy-10,11-dihydro Carbamazepine O-β-D-Glucuronide Sodium Salt
CAS No.: 104746-01-2
Reference Standards
VCID: VC0128691
Molecular Formula: C21H21N2NaO8
Molecular Weight: 452.395
| CAS No. | 104746-01-2 |
|---|---|
| Product Name | (R)-10-Monohydroxy-10,11-dihydro Carbamazepine O-β-D-Glucuronide Sodium Salt |
| Molecular Formula | C21H21N2NaO8 |
| Molecular Weight | 452.395 |
| IUPAC Name | sodium;(2S,3S,4S,5R,6R)-6-[[(5R)-11-carbamoyl-5,6-dihydrobenzo[b][1]benzazepin-5-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C21H22N2O8.Na/c22-21(29)23-12-7-3-1-5-10(12)9-14(11-6-2-4-8-13(11)23)30-20-17(26)15(24)16(25)18(31-20)19(27)28;/h1-8,14-18,20,24-26H,9H2,(H2,22,29)(H,27,28);/q;+1/p-1/t14-,15+,16+,17-,18+,20-;/m1./s1 |
| Standard InChIKey | VLZQDUOKNQNYPV-GWHKFDRHSA-M |
| SMILES | C1C(C2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N)OC4C(C(C(C(O4)C(=O)[O-])O)O)O.[Na+] |
| Synonyms | (10R)-5-(Aminocarbonyl)-10,11-dihydro-5H-dibenz[b,f]azepin-10-yl β-D-Glucopyranosiduronic Acid Sodium Salt; (R)-(Aminocarbonyl)-10,11-dihydro-_x000B_5H-dibenz[b,f]azepin-10-yl β-D-Glucopyranosiduronic Acid Sodium Salt; R-Licarbazepine Glucuronide Sodium Sa |
| PubChem Compound | 71750796 |
| Last Modified | Nov 11 2021 |
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